Cas no 84407-13-6 (2-(3-amino-1H-pyrazol-1-yl)ethan-1-ol)

2-(3-amino-1H-pyrazol-1-yl)ethan-1-ol structure
84407-13-6 structure
Product Name:2-(3-amino-1H-pyrazol-1-yl)ethan-1-ol
CAS No:84407-13-6
MF:C5H9N3O
MW:127.144460439682
MDL:MFCD12149344
CID:1025301
PubChem ID:21279853
Update Time:2024-10-26

2-(3-amino-1H-pyrazol-1-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 3-amino-1H-Pyrazole-1-ethanol
    • 2-(3-Amino-1H-pyrazol-1-yl)ethanol
    • 2-(3-aminopyrazol-1-yl)ethanol
    • 2-(4-Amino-1H-pyrazol-1-yl)ethanol
    • 2-(3-amino-1H-pyrazol-1-yl)ethan-1-ol
    • 2-(3-aminopyrazolyl)ethan-1-ol
    • 2-(3-Amino-1-pyrazolyl)ethanol
    • QGJIESRUALRBPX-UHFFFAOYSA-N
    • 2-(3-amino-pyrazol-1-yl)-ethanol
    • SBB046392
    • 3-amino-1-(2-hydroxyethyl)pyrazole
    • STL414734
    • AB0062379
    • ST45136314
    • ST24021696
    • Z51
    • 3-Amino-1H-pyrazole-1-ethanol (ACI)
    • DA-02462
    • EN300-70815
    • AKOS005168967
    • Z451325036
    • 2-(3-AMINO-1H-PYRAZOL-1-YL)-1-ETHANOL
    • 84407-13-6
    • CS-W001902
    • GS-6030
    • J-505890
    • CHEMBL4578084
    • PB43532
    • SCHEMBL1662809
    • MFCD12149344
    • SY012543
    • DTXSID30611926
    • MDL: MFCD12149344
    • Inchi: 1S/C5H9N3O/c6-5-1-2-8(7-5)3-4-9/h1-2,9H,3-4H2,(H2,6,7)
    • InChI Key: QGJIESRUALRBPX-UHFFFAOYSA-N
    • SMILES: OCCN1C=CC(N)=N1

Computed Properties

  • Exact Mass: 127.074561919g/mol
  • Monoisotopic Mass: 127.074561919g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 88.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.099
  • XLogP3: -0.9

2-(3-amino-1H-pyrazol-1-yl)ethan-1-ol Security Information

2-(3-amino-1H-pyrazol-1-yl)ethan-1-ol Pricemore >>

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